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Compound of Interest

Compound Name: Methoxymethyl phenyl sulfide

Cat. No.: B085665 Get Quote

A Technical Overview of Methoxymethyl Phenyl
Sulfide
Methoxymethyl phenyl sulfide is a sulfur-containing organic compound that serves as a

valuable reagent and building block in organic synthesis. This guide provides an in-depth look

at its chemical properties, synthesis, and applications, tailored for researchers, scientists, and

professionals in drug development.

Physicochemical Properties
A summary of the key identifiers and physicochemical properties of methoxymethyl phenyl
sulfide is presented below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b085665?utm_src=pdf-interest
https://www.benchchem.com/product/b085665?utm_src=pdf-body
https://www.benchchem.com/product/b085665?utm_src=pdf-body
https://www.benchchem.com/product/b085665?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

CAS Number 13865-50-4 [1]

Molecular Formula C8H10OS [1][2]

Molecular Weight 154.23 g/mol [1][2]

Synonyms

[(Methoxymethyl)thio]benzene,

α-Methoxythioanisole, Methyl

phenylthiomethyl ether

[1]

Appearance
Colorless to almost colorless

clear liquid

Density 1.047 g/mL at 25 °C [2]

Boiling Point 113-114 °C at 18 mmHg [2]

Refractive Index n20/D 1.5632

InChI Key
QPXQVNXSQCRWEV-

UHFFFAOYSA-N
[2]

SMILES COCSc1ccccc1 [2]

Experimental Protocols
Synthesis of Methoxymethyl Phenyl Sulfide

A common method for the preparation of methoxymethyl phenyl sulfide involves the reaction

of thiophenol with a methoxymethylating agent.

Materials:

Thiophenol

Sodium hydride (NaH)

Anhydrous tetrahydrofuran (THF)

Chloromethyl methyl ether (MOM-Cl) or Dimethoxymethane
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Inert atmosphere (e.g., nitrogen or argon)

Standard glassware for organic synthesis

Procedure:

Deprotonation of Thiophenol: To a stirred solution of thiophenol in anhydrous THF under an

inert atmosphere, add sodium hydride portion-wise at 0 °C. The reaction mixture is stirred at

this temperature for 30 minutes to an hour to ensure complete formation of the sodium

thiophenolate salt.

Methoxymethylation: Chloromethyl methyl ether is then added dropwise to the reaction

mixture at 0 °C. The reaction is allowed to warm to room temperature and stirred for several

hours or until TLC analysis indicates the consumption of the starting material.

Work-up: The reaction is quenched by the slow addition of water. The aqueous layer is

extracted with a suitable organic solvent, such as diethyl ether or ethyl acetate.

Purification: The combined organic layers are washed with brine, dried over an anhydrous

drying agent (e.g., MgSO4 or Na2SO4), filtered, and the solvent is removed under reduced

pressure. The crude product can be purified by vacuum distillation or column

chromatography to yield pure methoxymethyl phenyl sulfide.

Oxidation to Methoxymethyl Phenyl Sulfone

Methoxymethyl phenyl sulfide can be oxidized to the corresponding sulfone. One reported

method utilizes potassium permanganate in a solvent-free system[3].

Materials:

Methoxymethyl phenyl sulfide

Potassium permanganate (KMnO4)

Alumina (Al2O3)

Procedure:
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Preparation: A mixture of methoxymethyl phenyl sulfide and potassium permanganate is

ground together.

Reaction: This mixture is then supported on alumina.

Microwave Irradiation: The solid mixture is subjected to microwave irradiation for a short

period.

Isolation: The product, methoxymethyl phenyl sulfone, is extracted from the reaction mixture

using a suitable solvent.

Reaction Pathways and Logical Relationships
The following diagrams illustrate key transformations and logical connections involving

methoxymethyl phenyl sulfide.

Thiophenol Sodium Thiophenolate+ NaH

NaH, THF

Methoxymethyl Phenyl Sulfide+ MOM-Cl

MOM-Cl

Click to download full resolution via product page

Caption: Synthesis of methoxymethyl phenyl sulfide from thiophenol.
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Methoxymethyl Phenyl Sulfide Methoxymethyl Phenyl SulfoneOxidation
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Caption: Oxidation of methoxymethyl phenyl sulfide to the sulfone.
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Caption: General deprotection scheme for a MOM-protected thiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
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and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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